molecular formula C11H10N2O4 B8354320 2-Amino-5-cyano-terephthalic acid dimethyl ester

2-Amino-5-cyano-terephthalic acid dimethyl ester

Cat. No.: B8354320
M. Wt: 234.21 g/mol
InChI Key: WCNDXFTVYUORQQ-UHFFFAOYSA-N
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Description

2-Amino-5-cyano-terephthalic acid dimethyl ester is a useful research compound. Its molecular formula is C11H10N2O4 and its molecular weight is 234.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10N2O4

Molecular Weight

234.21 g/mol

IUPAC Name

dimethyl 2-amino-5-cyanobenzene-1,4-dicarboxylate

InChI

InChI=1S/C11H10N2O4/c1-16-10(14)7-4-9(13)8(11(15)17-2)3-6(7)5-12/h3-4H,13H2,1-2H3

InChI Key

WCNDXFTVYUORQQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1C#N)C(=O)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-5-bromo-terephthalic acid dimethyl ester (15.0 g, 52.1 mmol), zinc (II) cyanide (6.11 g, 52.1 mmol) and tetrakis(triphenylphosphine)palladium (0) (3.0 g, 2.6 mmol) were suspended in DMF (50 ml) and the resultant reaction mixture degassed was purged with argon. The reaction mixture was heated at 120° C. for 30 minutes then concentrated in vacuo. The resultant residue was triturated with hot water (100 ml) and the product collected by filtration to yield the title compound as a dark grey solid (12.0 g, 98%). 1H NMR (d6-DMSO, 400 MHz) 8.11 (1H, s), 7.62 (2H, br s), 7.52 (1H, s), 3.89 (3H, s), 3.85 (3H, s).
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
zinc (II) cyanide
Quantity
6.11 g
Type
catalyst
Reaction Step Three
Quantity
3 g
Type
catalyst
Reaction Step Four
Yield
98%

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